3-Oxa-1-azaspiro[4.5]decane-2,4-dione

• IUPAC Name: 3-oxa-1-azaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C8H11NO3/c10-6-8(9-7(11)12-6)4-2-1-3-5-8/h1-5H2,(H,9,11)
• InChI Key: MOVBYGREJMFPKC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(=O)OC(=O)N2
• Molecular Formula: C8H11NO3
• DSSTOX Substance ID: DTXSID301286779
• Molecular Weight: 169.18 g/mol
• CAS RN: 3253-43-8

Description

3-Oxa-1-azaspiro[4.5]decane-2,4-dione is a chemical compound with the molecular formula C8H11NO3. It is used for experimental and research purposes.

Synthesis Analysis

The key intermediate in the synthesis of spirotetramat, cis-8-Methoxy-1,3-diazaspiro[4.5]decane-2,4-dione, was synthesized by catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction with 4-methoxycyclohexan-1-one as raw material. Unactivated yne-en-ynes reacted with a range of substituted aryl halides in the presence of Pd (OAc)2–PPh3 to afford diazaspiro [4.5]decane with exocyclic double bonds.

Molecular Structure Analysis

The molecular structure of 3-Oxa-1-azaspiro[4.5]decane-2,4-dione consists of 8 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms. The SMILES string representation of the molecule is C1CCC2(CC1)NCCO2.

Chemical Reactions Analysis

The synthesis of 3-Oxa-1-azaspiro[4.5]decane-2,4-dione involves several chemical reactions, including catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction. The reactions proceed readily, with high yields and no further purification.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Oxa-1-azaspiro[4.5]decane-2,4-dione include a molecular weight of 169.18 g/mol, a refractive index of n20/D 1.4830 (lit.), a boiling point of 203-204 °C (lit.), and a density of 0.996 g/mL at 25 °C (lit.).

Scientific Research Applications

Molecular Structures and Conformation

3-Oxa-1-azaspiro[4.5]decane-2,4-dione is noted for its distinct molecular structure. Studies reveal that compounds like 3-methyl-2-oxa-6-azaspiro[4.5]decane-1,7-dione exhibit lactone rings in an envelope conformation and lactam rings in distorted half-chair conformations (Zukerman-Schpector et al., 1999). Such structures are joined through hydrogen bonds, highlighting their potential in material science and molecular engineering.

Synthesis Methods and Chemical Reactivity

The compound is a part of various spiroaminals like 1-oxa-6-azaspiro[4.5]decane, which are the cores of biologically active products. They present significant challenges and opportunities for chemical synthesis due to their novel skeletons and potential applications (Sinibaldi & Canet, 2008). Additionally, the reactivity of similar compounds in reactions like the Castagnoli-Cushman reaction has been investigated, indicating their utility in organic synthesis (Rashevskii et al., 2020).

Antitumor and Anticonvulsant Properties

Research into 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones demonstrates their potential in anticancer therapy, with several derivatives showing moderate to potent activity against various human cancer cell lines (Yang et al., 2019). Furthermore, other derivatives of similar compounds have been studied for their anticonvulsant properties, which could lead to new therapeutic agents in epilepsy treatment (Kamiński et al., 2008).

Mechanism of Action

While the mechanism of action of 3-Oxa-1-azaspiro[4.5]decane-2,4-dione is not explicitly mentioned in the retrieved sources, it is noted that its derivatives have various applications across chemical and pharmaceutical industries.

Safety and Hazards

When handling 3-Oxa-1-azaspiro[4.5]decane-2,4-dione, it is advised to avoid breathing mist, gas or vapours, and avoid contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation. The compound is classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3.

Future Directions

The synthesis of 3-Oxa-1-azaspiro[4.5]decane-2,4-dione and its derivatives is a topic of ongoing research due to their potential applications in the pharmaceutical industry. The development of cost-effective synthesis methods and the exploration of their biological activities are areas of future interest.